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Abstract

LAS191859 is a selective sphingosine-1-phosphate receptor 1 (S1P1) modulator developed by
Almirall. As a member of this class of therapeutic agents, its primary mechanism of action
revolves around the modulation of lymphocyte trafficking, leading to a reduction of circulating
lymphocytes. This targeted immunomodulatory effect is achieved through the functional
antagonism of the S1P1 receptor, a key regulator of immune cell egress from lymphoid tissues.
This guide provides a detailed overview of the core mechanism of action of LAS191859, based
on the established pharmacology of S1P1 receptor modulators. Due to the limited availability of
specific preclinical and clinical data for LAS191859 in the public domain, this document
focuses on the well-characterized pathways and experimental methodologies relevant to this
class of compounds.

Core Mechanism: S1P1 Receptor Modulation and
Lymphocyte Sequestration

The therapeutic effect of LAS191859 is predicated on its interaction with the S1P1 receptor, a
G protein-coupled receptor (GPCR) crucial for the egress of lymphocytes from secondary
lymphoid organs, such as lymph nodes and the spleen.

Signaling Pathway of S1P1 Receptor Activation and LAS191859-mediated Modulation:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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